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Compound of Interest

Compound Name: Pyridine borane

Cat. No.: B106804 Get Quote

Essential Safety and Handling Guide for Pyridine
Borane
This guide provides critical safety, handling, and disposal information for the use of Pyridine
borane in laboratory settings. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational conduct.

Pyridine borane (C₅H₅BNH₃) is a versatile reducing agent used in organic synthesis.[1] While

it is a more stable alternative to highly reactive free borane, it presents significant hazards that

necessitate strict safety protocols.[1] It is a flammable liquid and solid, is water-reactive, and is

toxic if swallowed, inhaled, or absorbed through the skin.[2] Adherence to the following

procedures is crucial for minimizing risks.

Physical and Chemical Hazard Data
Proper handling of Pyridine borane requires a clear understanding of its physical and

chemical properties, as well as its toxicological data.
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Property Value

Appearance
White to off-white crystalline solid or clear

yellow-green liquid.[1][2]

Molecular Formula C₅H₈BN

CAS Number 110-51-0

Flash Point 21 °C (69.8 °F).[2]

Oral LD50 (Rat) 95.4 mg/kg.

Dermal LD50 (Guinea Pig) 200 mg/kg.[2]

Incompatibilities

Strong oxidizing agents, acids, acid chlorides,

acid anhydrides, alcohols, and moisture/water.

[2][3][4]

Hazardous Decomposition

Upon combustion or decomposition, releases

nitrogen oxides, carbon monoxide, carbon

dioxide, and hydrogen gas.[2][3][4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Pyridine borane is essential for laboratory safety. The

following workflow outlines the key stages from preparation to disposal.
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Caption: Workflow for the safe handling of Pyridine borane.
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1. Preparation and Engineering Controls

Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for Pyridine
borane.[5]

Work Area: All work must be conducted within a properly functioning certified laboratory

chemical fume hood.[3][5][6] Ensure that an emergency eyewash station and safety shower

are readily accessible, within a 10-second travel distance.[3][5]

Ventilation: Ensure adequate ventilation to control airborne levels.[2][7]

Ignition Sources: Remove all sources of ignition, such as open flames, hot surfaces, and

sparks, from the work area.[2][3][4] Use spark-proof tools and explosion-proof equipment.[2]

[4][8]

2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles with side shields or a face shield.[9]

[10]

Hand Protection: Wear chemical-resistant gloves. Butyl rubber or Polyvinyl Alcohol (PVA)

gloves are recommended.[5] Nitrile gloves are not recommended for this chemical.[5]

Inspect gloves for any damage before use and wash hands thoroughly after removal.[5][11]

Body Protection: A fully-buttoned, flame-resistant lab coat should be worn to protect against

splashes.[5][10][11]

Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside of

a fume hood, a NIOSH/MSHA-approved respirator is necessary.[3][11] Personnel must be

medically cleared and fit-tested to wear a respirator.[5]

3. Handling and Storage

Storage: Store Pyridine borane in a cool, dry, well-ventilated area, away from incompatible

materials.[1][4][5] It should be kept in a tightly closed container, preferably under an inert

nitrogen atmosphere, and may require refrigeration.[2][3][4]
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Handling: Wash hands thoroughly after handling.[2][4] Avoid contact with skin and eyes, and

do not ingest or inhale.[4] Prevent contact with water, as it reacts violently to liberate

flammable gases.[2]

Emergency and Disposal Plans
Emergency Procedures

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[2] Seek immediate medical attention.[2][3]

[12]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek medical aid.[2]

Inhalation: Move the person to fresh air immediately.[2] If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration.[2] Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting.[3][12] If the victim is conscious and alert, give 2-4

cupfuls of milk or water.[2] Call a physician or poison control center immediately.[3][12]

Spills: For a small spill, trained personnel wearing appropriate PPE may clean it up using an

inert, dry absorbent material (e.g., vermiculite, dry sand).[5][9] Place the absorbed material

into a suitable, sealed container for disposal.[2][4] For large spills, evacuate the area, secure

it, and contact emergency services.[5]

Waste Disposal

Collection: All Pyridine borane waste, including pure forms and solutions, must be collected

in a compatible, airtight, and clearly labeled hazardous waste container.[5]

Storage: Store waste containers away from incompatible materials.[5]

Disposal: Dispose of contents and containers through an approved waste disposal plant,

following all local, regional, and national regulations.[3] Do not empty into drains.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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